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Compound of Interest

Compound Name: Reactive yellow 17

Cat. No.: B1585502

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Reactive Yellow 17 (CAS No. 20317-19-5), a monoazo reactive dye. Understanding the
solubility of this compound is critical for its application in various fields, including textile dyeing,
printing, and environmental remediation studies. This document collates available quantitative
data, outlines experimental protocols for solubility determination, and presents a logical
framework for its solubility behavior.

Physicochemical Properties

Reactive Yellow 17 is a yellow powder with the following key identifiers and properties:

Property Value Reference
C.l. Name Reactive Yellow 17 [1112]

CAS Number 20317-19-5 [1][21[3]
Molecular Formula C20H20K2N4012S3 [11[3]
Molecular Weight 682.8 g/mol [2]
Chemical Class Single Azo Dye [1]
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Solubility Profile

The solubility of a dye is a crucial parameter that dictates its application, dissolution behavior,
and environmental mobility. Reactive dyes, by design, exhibit high water solubility to facilitate
the dyeing process.[4]

2.1. Quantitative Solubility Data

The following table summarizes the known quantitative solubility of Reactive Yellow 17 in
water. Specific data for organic solvents is not readily available in the reviewed literature, which
is typical for highly polar and ionic compounds like reactive dyes.

Solvent Temperature Solubility Reference

Water 25 °C > 100 g/L [1][3][5]

No quantitative data
] N available. Expected to
Organic Solvents Not Specified )
be low in non-polar

solvents.

2.2. Aqueous Solubility

Reactive Yellow 17 demonstrates excellent solubility in water, recorded to be greater than 100
g/L at 25°C.[1][3][5] This high solubility is a characteristic feature of reactive dyes and is
attributed to the presence of multiple sulfonic acid groups in its molecular structure.[4] These
groups are ionic and promote strong interactions with polar water molecules, facilitating
dissolution. This property is essential for its primary application in the dyeing of cellulosic fibers
like cotton, viscose, and silk, where the dye must be evenly dispersed in an aqueous bath.[1][3]

[5]
2.3. Solubility in Organic Solvents

While specific quantitative data for the solubility of Reactive Yellow 17 in organic solvents is
not available, its chemical structure provides a strong basis for prediction. As an ionic
compound with highly polar sulfonate groups, it is expected to have very limited solubility in
non-polar organic solvents such as benzene, toluene, and alkanes. It may exhibit slight
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solubility in polar organic solvents like ethanol or acetone, but significantly less than in water.
For comparison, the structurally different Acid Yellow 17 shows slight solubility in ethanol and
acetone but is insoluble in benzene and ether.[6]

Experimental Protocols for Solubility Determination

While a specific, standardized protocol for Reactive Yellow 17 was not found, a general
methodology for determining the aqueous solubility of reactive dyes can be compiled from
established laboratory and industry practices.

Objective: To determine the saturation solubility of Reactive Yellow 17 in deionized water at a
specified temperature (e.g., 25°C).

Materials:

» Reactive Yellow 17 powder

¢ Deionized or distilled water (softened water)[7]
e Volumetric flasks (various sizes)

e Analytical balance

e Magnetic stirrer and stir bars

o Constant temperature water bath or incubator
e Spectrophotometer

o Centrifuge and/or filtration apparatus (e.g., 0.45 um syringe filters)
e pH meter

Protocol:

o Preparation of Stock Solution (Example):

o Accurately weigh a specific amount of Reactive Yellow 17 dye powder (e.g., 1.0 g).
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o Dissolve the powder in a known volume of deionized water (e.g., 1 L) to create a stock
solution of known concentration (e.g., 1 g/L).[8] Stirring is essential to ensure complete
dissolution.[9]

¢ Dissolution Considerations:

o The dissolution water should be neutral (pH 6.5-7.5) and softened to prevent interaction
with metal ions like calcium, magnesium, copper, or iron, which can alter the dye's
properties.[7]

o For initial dissolution, the dye can be slowly added to warm water (e.g., 70-85°C) with
continuous stirring, followed by cooling.[7] Avoid using boiling water.[7]

e Saturation Method (Equilibrium Method):

[¢]

Prepare a series of sealed containers (e.qg., flasks or vials).
o Add a fixed volume of deionized water to each container.

o Add excess amounts of Reactive Yellow 17 powder to each container to ensure that a
saturated solution is formed and solid dye remains.

o Place the containers in a constant temperature bath set to 25°C.

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o After equilibration, allow the samples to stand undisturbed in the temperature bath for
several hours to let the excess solid settle.

e Sample Analysis:

o Carefully withdraw an aliquot from the clear supernatant of each sample. To ensure no
solid particles are transferred, centrifugation or filtration of the aliquot is required.

o Prepare a series of dilutions of the filtered supernatant.
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o Measure the absorbance of the diluted solutions using a spectrophotometer at the
maximum absorbance wavelength (Amax) of Reactive Yellow 17, which is 402 nm.[10]

o Use a pre-established calibration curve (absorbance vs. concentration) to determine the
concentration of the dye in the saturated solution.

o The average concentration from multiple replicates represents the solubility of Reactive
Yellow 17 at that temperature.

Visualization of Solubility Principles

The following diagram illustrates the logical relationship between solvent polarity and the
expected solubility of an ionic, polar dye like Reactive Yellow 17.

Solubility Pathway for Reactive Yellow 17

Reactive Yellow 17
(Polar, lonic Molecule)

Select Solvent

Polar Solvent Non-Polar Solvent
(e.g., Water) (e.g., Toluene, Hexane)

Strong lon-Dipole Weak van der Waals
Interactions Interactions

Result:
High Solubility
(>100 g/L)

Result:
Very Low to Insoluble
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Caption: Logical flow of Reactive Yellow 17 solubility based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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